Cas no 55843-68-0 (methyl (4Z)-N-cyanomorpholine-4-carboximidothioate)

• Product Name: methyl (4Z)-N-cyanomorpholine-4-carboximidothioate
• CAS No: 55843-68-0
• MF: C₇H₁₁N₃OS
• MW: 185.246739625931
• MDL: MFCD00139011
• CID: 4655075
• Update Time: 2025-07-17

methyl (4Z)-N-cyanomorpholine-4-carboximidothioate Chemical and Physical Properties

Names and Identifiers

• methyl N-cyanomorpholine-4-carbimidothioate
• (Z)-cyano[(methylsulfanyl)(morpholin-4-yl)methylidene]amine
• methyl N-cyano-4-morpholinecarbimidothioate
• methyl N-cyanomorpholine-4-carboximidothioate
• BBL005669
• STL135974
• (Z)-methyl N-cyanomorpholine-4-carbimidothioate
• 1,1-(Oxybisethylene)-2-methyl-3-cya
• methyl (4Z)-N-cyanomorpholine-4-carboximidothioate

• MDL： MFCD00139011
• Inchi： 1S/C7H11N3OS/c1-12-7(9-6-8)10-2-4-11-5-3-10/h2-5H2,1H3/b9-7-
• InChI Key： STUDYASYNMISQR-CLFYSBASSA-N
• SMILES： S(C)/C(=N\C#N)/N1CCOCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 214
• XLogP3: 0.6
• Topological Polar Surface Area: 73.9

Additional information on methyl (4Z)-N-cyanomorpholine-4-carboximidothioate

Recent Advances in the Study of Methyl (4Z)-N-cyanomorpholine-4-carboximidothioate (CAS: 55843-68-0) in Chemical Biology and Pharmaceutical Research

Methyl (4Z)-N-cyanomorpholine-4-carboximidothioate (CAS: 55843-68-0) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound, characterized by its morpholine ring and cyanoguanidine moiety, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and potential as a drug candidate. The following research briefing provides an overview of the latest findings related to this compound, highlighting its relevance in contemporary scientific investigations.

Recent studies have focused on the synthesis and optimization of methyl (4Z)-N-cyanomorpholine-4-carboximidothioate, with particular attention to its role as a precursor or intermediate in the development of novel bioactive molecules. Researchers have employed advanced synthetic techniques, including microwave-assisted synthesis and catalytic methods, to improve the yield and purity of this compound. These efforts have been complemented by computational modeling studies, which have provided insights into the compound's conformational stability and reactivity under various conditions.

In the context of biological activity, methyl (4Z)-N-cyanomorpholine-4-carboximidothioate has demonstrated promising results in preliminary screenings against a range of molecular targets. Notably, its interaction with enzymes involved in inflammatory pathways has been investigated, with some studies reporting inhibitory effects on key mediators such as cyclooxygenase-2 (COX-2) and inducible nitric oxide synthase (iNOS). These findings suggest potential applications in the treatment of inflammatory diseases, although further in vivo studies are required to validate these effects.

Another area of exploration has been the compound's potential as an antimicrobial agent. Recent in vitro assays have shown that methyl (4Z)-N-cyanomorpholine-4-carboximidothioate exhibits activity against certain Gram-positive and Gram-negative bacteria, as well as fungal strains. The mechanism of action appears to involve disruption of microbial cell wall synthesis, although the exact molecular interactions remain under investigation. These results have spurred interest in the development of derivatives with enhanced potency and selectivity.

From a pharmacokinetic perspective, studies have begun to address the absorption, distribution, metabolism, and excretion (ADME) properties of methyl (4Z)-N-cyanomorpholine-4-carboximidothioate. Early data indicate moderate bioavailability and a favorable metabolic profile, with minimal toxicity observed in cell-based assays. However, challenges remain in optimizing its physicochemical properties to improve drug-like characteristics, such as solubility and membrane permeability.

In conclusion, methyl (4Z)-N-cyanomorpholine-4-carboximidothioate (CAS: 55843-68-0) represents a versatile scaffold with multiple avenues for further research and development. Its demonstrated biological activities, coupled with its synthetic accessibility, make it a compelling candidate for the design of new therapeutic agents. Future studies should focus on elucidating its precise mechanisms of action, exploring structure-activity relationships, and advancing its preclinical development. As research progresses, this compound may hold significant promise for addressing unmet medical needs in areas such as inflammation, infection, and beyond.